Cas no 449766-02-3 (2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline)

2-(2-Bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline is a complex heterocyclic compound featuring a tetrahydroisoquinoline core with multiple functional modifications. The 2-bromobenzoyl group enhances reactivity for further derivatization, while the 6,7-dimethoxy substitution contributes to electronic modulation and potential biological activity. The 4-nitrophenoxymethyl moiety introduces steric and electronic effects, making it a versatile intermediate in synthetic organic chemistry. This compound is particularly valuable in medicinal chemistry research, where its structural complexity allows for exploration in drug discovery, especially for targeting central nervous system (CNS) receptors or enzyme inhibition. Its well-defined synthetic route and stability under standard conditions ensure reproducibility for laboratory applications.
2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline structure
449766-02-3 structure
Product name:2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline
CAS No:449766-02-3
MF:C25H23BrN2O6
MW:527.363926172256
CID:6401541
PubChem ID:4444428

2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline
    • AKOS024581046
    • 2-(2-bromobenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
    • 449766-02-3
    • (2-bromophenyl)(6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone
    • Oprea1_370263
    • F0535-0676
    • (2-bromophenyl)-[6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]methanone
    • Methanone, (2-bromophenyl)[3,4-dihydro-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-2(1H)-isoquinolinyl]-
    • Inchi: 1S/C25H23BrN2O6/c1-32-23-13-16-11-12-27(25(29)19-5-3-4-6-21(19)26)22(20(16)14-24(23)33-2)15-34-18-9-7-17(8-10-18)28(30)31/h3-10,13-14,22H,11-12,15H2,1-2H3
    • InChI Key: MFJOXOOVNUIFMD-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1Br)(N1CCC2=C(C1COC1=CC=C([N+]([O-])=O)C=C1)C=C(OC)C(OC)=C2)=O

Computed Properties

  • Exact Mass: 526.07395g/mol
  • Monoisotopic Mass: 526.07395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 93.8Ų

Experimental Properties

  • Density: 1.425±0.06 g/cm3(Predicted)
  • Boiling Point: 686.5±55.0 °C(Predicted)
  • pka: -2.86±0.40(Predicted)

2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0535-0676-15mg
2-(2-bromobenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
449766-02-3 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0535-0676-1mg
2-(2-bromobenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
449766-02-3 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0535-0676-20mg
2-(2-bromobenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
449766-02-3 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F0535-0676-75mg
2-(2-bromobenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
449766-02-3 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F0535-0676-10mg
2-(2-bromobenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
449766-02-3 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0535-0676-40mg
2-(2-bromobenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
449766-02-3 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F0535-0676-100mg
2-(2-bromobenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
449766-02-3 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F0535-0676-2mg
2-(2-bromobenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
449766-02-3 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0535-0676-50mg
2-(2-bromobenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
449766-02-3 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0535-0676-4mg
2-(2-bromobenzoyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline
449766-02-3 90%+
4mg
$66.0 2023-05-17

Additional information on 2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 449766-02-3)

2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 449766-02-3) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of functional groups such as bromobenzoyl, dimethoxy, and nitrophenoxy contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for tetrahydroisoquinoline derivatives has surged due to their potential in treating various medical conditions. The compound 2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline is no exception, with studies highlighting its role in modulating biological pathways. Researchers are particularly intrigued by its structure-activity relationship (SAR), which is crucial for designing more effective and targeted drugs. The bromine and nitro substituents in the molecule are often discussed in the context of enhancing binding affinity and selectivity.

The synthesis of CAS No. 449766-02-3 involves multi-step organic reactions, including acylations, etherifications, and cyclizations. These processes are meticulously optimized to achieve high yields and purity, which are critical for its application in research and development. The compound's molecular weight and solubility profile are also key considerations for its use in various experimental settings, such as in vitro and in vivo studies.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for their anti-inflammatory and neuroprotective properties. 2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline has been investigated in this context, with preliminary data suggesting its potential in mitigating oxidative stress and inflammation. These findings align with the growing interest in natural product-inspired drug design, where researchers draw inspiration from plant-derived alkaloids to develop synthetic analogs.

Another area of interest is the compound's potential role in cancer research. The nitrophenoxy moiety, in particular, has been linked to apoptosis induction in certain cancer cell lines. This has led to increased searches for tetrahydroisoquinoline-based anticancer agents, reflecting the compound's relevance in contemporary oncology studies. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, are frequently discussed in academic forums and publications.

From a technical standpoint, the characterization of CAS No. 449766-02-3 relies heavily on advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to confirm its structure and purity. These methods are essential for ensuring the compound's consistency across batches, which is vital for reproducible research outcomes.

The compound's stability under various conditions is another frequently searched topic. Researchers often inquire about its storage recommendations, degradation pathways, and compatibility with other reagents. Understanding these factors is crucial for maintaining the integrity of experimental results and extending the compound's shelf life.

In summary, 2-(2-bromobenzoyl)-6,7-dimethoxy-1-(4-nitrophenoxy)methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 449766-02-3) represents a fascinating area of study in medicinal chemistry. Its multifaceted applications, from drug discovery to mechanistic studies, underscore its importance in modern science. As research continues to unveil its potential, this compound is likely to remain a focal point for scientists seeking innovative solutions to complex health challenges.

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